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Compound of Interest

Compound Name: Filricianine

Cat. No.: B15559892 Get Quote

CAS Number: 2140857-94-7

Molecular Formula: C₄₅H₅₂N₂O₁₂S₃

Molecular Weight: 909.1 g/mol [1]

Introduction
Filricianine is a novel chemical entity identified as a diagnostic imaging agent.[1][2][3][4] As of

mid-2024, it has been listed as a proposed International Nonproprietary Name (INN) by the

World Health Organization, indicating its recent entry into the pharmaceutical development

landscape.[5] Its chemical structure suggests it belongs to the cyanine dye class, a group of

compounds known for their fluorescent properties and use in various biomedical imaging

applications.

Due to the novelty of this compound, there is a significant lack of publicly available in-depth

technical information, including peer-reviewed research articles, detailed experimental

protocols, and comprehensive safety and efficacy data. This guide summarizes the currently

available information and provides a general overview based on the properties of related

compounds in its chemical class.

Physicochemical Properties
A summary of the basic chemical and physical properties of Filricianine is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15559892?utm_src=pdf-interest
https://file.medchemexpress.com/batch_PDF/HY-159841/Filricianine-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15559892?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-159841/Filricianine-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/filricianine.html
https://www.medchemexpress.com/filricianine.html?locale=ko-KR
https://www.medchemexpress.cn/filricianine.html
https://cdn.who.int/media/docs/default-source/international-nonproprietary-names-(inn)/pl131.pdf
https://www.benchchem.com/product/b15559892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 2140857-94-7 [1]

Molecular Formula C₄₅H₅₂N₂O₁₂S₃ [1]

Molecular Weight 909.1 g/mol [1]

IUPAC Name

3-[(3RS)-3-(3-

carboxypropyl)-2-{(1E)-2-

[(3E)-3-{(2E)-2-[3,3-dimethyl-1-

(3-sulfopropyl)-1,3-dihydro-2H-

indol-2-ylidene]ethylidene}-2-

(4-sulfophenoxy)cyclohex-1-

en-1-yl]ethen-1-yl}-3-methyl-

3H-indol-1-ium-1-yl]propane-1-

sulfonate

[5]

Synonyms Filricianinum [5]

Putative Mechanism of Action and Applications
While no specific mechanism of action for Filricianine has been published, its classification as

a diagnostic imaging agent and its cyanine dye structure provide a basis for its likely

application in fluorescence-based imaging techniques. Cyanine dyes are known to absorb and

emit light in the near-infrared (NIR) spectrum, a range that allows for deeper tissue penetration

and reduced background autofluorescence, making them ideal for in vivo imaging.[6]

General Workflow for Cyanine Dye-Based Imaging:

The following diagram illustrates a generalized workflow for the use of a cyanine dye-based

imaging agent in a preclinical research setting.
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Generalized workflow for in vivo imaging studies.

Experimental Data and Protocols
Currently, there is no publicly available experimental data for Filricianine. Key information that

would be essential for a comprehensive technical guide, such as:
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Quantitative Data: IC₅₀ values, binding affinities, pharmacokinetic parameters (ADME), and

toxicity data.

Experimental Protocols: Detailed methodologies for synthesis, purification, in vitro assays,

and in vivo imaging studies.

Signaling Pathways: Information on the biological pathways Filricianine interacts with or is

designed to visualize.

is not present in the scientific literature or patent databases.

Logical Relationship for Development of a Novel
Imaging Agent
The development and evaluation of a novel imaging agent like Filricianine would logically

follow a series of preclinical and clinical stages. The diagram below outlines these hypothetical

stages.
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Hypothetical development pathway for an imaging agent.

Conclusion
Filricianine is a newly identified diagnostic imaging agent with potential applications in

biomedical research and clinical diagnostics. However, as of late 2025, there is a notable

absence of detailed technical and experimental information in the public domain. For

researchers, scientists, and drug development professionals, this means that while the

compound is identified, its properties, efficacy, and safety remain to be characterized in
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published literature. Future publications and patent filings will be critical in providing the

necessary data to fully understand and utilize this novel agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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